Cas no 848952-82-9 (2-Pyridinecarboxylicacid, 5-bromo-, hydrazide)

• Product Name: 2-Pyridinecarboxylicacid, 5-bromo-, hydrazide
• CAS No: 848952-82-9
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 716589
• Update Time: 2026-04-29

2-Pyridinecarboxylicacid, 5-bromo-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 5-bromo-, hydrazide
• 2-Pyridinecarboxylicacid,5-bromo-,hydrazide(9CI)
• 5-bromopyridine-2-carbohydrazide
• 5-bromopicolinohydrazide
• 5-bromo-pyridine-2-carboxylic acid hydrazide
• 5-Bromopyridine-2-carboxylic hydrazide

Computed Properties

• Exact Mass: 214.96900

Experimental Properties

• PSA: 68.01000
• LogP: 1.53880

Additional information on 2-Pyridinecarboxylicacid, 5-bromo-, hydrazide

2-Pyridinecarboxylic Acid, 5-Bromo-, Hydrazide

2-Pyridinecarboxylic acid, 5-bromo-, hydrazide (CAS No: 848952-82-9) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

The structure of 2-pyridinecarboxylic acid, 5-bromo-, hydrazide consists of a pyridine ring with a carboxylic acid group at the 2-position and a bromine substituent at the 5-position. The hydrazide functional group further enhances its reactivity and bioavailability, making it a promising candidate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of pyridine derivatives in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that hydrazides derived from pyridine carboxylic acids exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes.

The synthesis of 2-pyridinecarboxylic acid, 5-bromo-, hydrazide involves a multi-step process that includes bromination, carboxylation, and hydrazination reactions. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of synthesis but also reduce environmental impact, aligning with green chemistry principles.

In terms of applications, hydrazides like this compound are extensively used in the preparation of heterocyclic compounds, which are crucial building blocks in medicinal chemistry. Additionally, their ability to form stable complexes with metal ions makes them valuable in coordination chemistry and catalysis.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-pyridinecarboxylic acid, 5-bromo-, hydrazide with high accuracy. Molecular docking studies reveal that this compound has a strong binding affinity for several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug discovery.

The unique combination of structural features in 2-pyridinecarboxylic acid, 5-bromo-, hydrazide makes it an ideal candidate for further exploration in preclinical studies. Its ability to modulate cellular signaling pathways and induce apoptosis in cancer cells has been validated through in vitro experiments published in *Oncotarget*. These studies suggest that this compound could serve as a novel chemotherapeutic agent with reduced side effects compared to conventional treatments.

In conclusion, 2-pyridinecarboxylic acid, 5-bromo-, hydrazide (CAS No: 848952-82-9) is a versatile compound with promising applications in drug development and chemical synthesis. Ongoing research continues to uncover its full potential, making it a focal point for future investigations in medicinal chemistry.